N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide
• InChI: InChI=1S/C19H20ClN3O3S2/c1-4-23(5-2)28(25,26)14-9-7-13(8-10-14)18(24)22-19-21-16-12(3)6-11-15(20)17(16)27-19/h6-11H,4-5H2,1-3H3,(H,21,22,24)
• InChI Key: NVOXCOFCPZJSKO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)Cl)C
• Molecular Formula: C19H20ClN3O3S2
• DSSTOX Substance ID: DTXSID201145518
• Molecular Weight: 438.0 g/mol
• CAS RN: 904818-29-7

Description

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide, also known as N-methyl-7-chloro-4-methyl-1,3-benzothiazol-2-yl-diethylsulfamoylbenzamide, is an organosulfur compound with potential applications in the pharmaceutical, agricultural, and industrial fields. It is a white solid, with a melting point of 138-140°C and a solubility in water of 0.0018 g/100 mL. N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide is a highly reactive compound and can be used as a catalyst in chemical reactions.

Mechanism of Action

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide acts as a catalyst in the organic synthesis reactions. It acts as a proton donor, donating protons to the reaction mixture. This proton donation increases the reactivity of the reactants, allowing them to react more quickly and efficiently.
Biochemical and Physiological Effects
N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to be a potent inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. It has also been shown to be an inhibitor of the release of inflammatory mediators, such as histamine, from mast cells. Furthermore, it has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide has a number of advantages and limitations when used in laboratory experiments. The advantages include its high reactivity, its ability to act as a proton donor, and its ability to act as an inhibitor of cytochrome P450 enzymes. The limitations include its low solubility in water, its low stability, and its potential to form toxic by-products.

Future Directions

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide has potential applications in the pharmaceutical, agricultural, and industrial fields. Possible future directions for research include the development of new synthetic methods for the production of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide, the development of new catalysts based on the molecule, and the development of new uses for the molecule in the pharmaceutical, agricultural, and industrial fields. Additionally, further research could be conducted on the biochemical and physiological effects of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide, as well as its potential toxicity.

Synthesis Methods

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide is synthesized through a two-step process. The first step involves the reaction of 7-chloro-4-methyl-1,3-benzothiazol-2-yl-diethylsulfamoylbenzamide with a base, such as sodium hydroxide, to form the intermediate N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide. The second step involves the reaction of the intermediate with an acid, such as hydrochloric acid, to form the final product.

Scientific Research Applications

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide has been used in a variety of scientific research applications. It has been used as a catalyst for organic synthesis reactions, such as the synthesis of various pharmaceuticals and agrochemicals. It has also been used in the synthesis of polymers and other materials, as well as in the synthesis of monomers for use in the production of plastics and other materials. It has also been used in the synthesis of other organosulfur compounds, such as thioureas and thiocyanates.